10-Hydroxy-2-decenoic acid
10-Hydroxy-2-decenoic acid
10-HDA is an unsaturated fatty acid found in royal jelly produced from the hypopharyngeal and mandibular gland secretions of honeybees. 10-HDA has longevity-promoting effects in C. elegans at a concentration of 25 μM. It down-regulates matrix metalloproteinases (MMPs) in rheumatoid arthritis synovial fibroblasts at a concentration of 1.25 nM and inhibits VEGF-induced angiogenesis in HUVECs at 500 μM. 10-HDA also facilitates differentiation of neurons from neural stem/progenitor cells and promotes collagen production by skin fibroblasts at concentrations of 100 μM and 1.5 mM, respectively.
Brand Name:
Vulcanchem
CAS No.:
14113-05-4
VCID:
VC0087122
InChI:
InChI=1S/C10H18O3/c11-9-7-5-3-1-2-4-6-8-10(12)13/h6,8,11H,1-5,7,9H2,(H,12,13)/b8-6+
SMILES:
C(CCCC=CC(=O)O)CCCO
Molecular Formula:
C10H18O3
Molecular Weight:
186.25 g/mol
10-Hydroxy-2-decenoic acid
CAS No.: 14113-05-4
Main Products
VCID: VC0087122
Molecular Formula: C10H18O3
Molecular Weight: 186.25 g/mol
| CAS No. | 14113-05-4 |
|---|---|
| Product Name | 10-Hydroxy-2-decenoic acid |
| Molecular Formula | C10H18O3 |
| Molecular Weight | 186.25 g/mol |
| IUPAC Name | (E)-10-hydroxydec-2-enoic acid |
| Standard InChI | InChI=1S/C10H18O3/c11-9-7-5-3-1-2-4-6-8-10(12)13/h6,8,11H,1-5,7,9H2,(H,12,13)/b8-6+ |
| Standard InChIKey | QHBZHVUGQROELI-SOFGYWHQSA-N |
| Isomeric SMILES | C(CCC/C=C/C(=O)O)CCCO |
| SMILES | C(CCCC=CC(=O)O)CCCO |
| Canonical SMILES | C(CCCC=CC(=O)O)CCCO |
| Appearance | Unit:50 mgSolvent:nonePurity:98+%Physical solid |
| Description | 10-HDA is an unsaturated fatty acid found in royal jelly produced from the hypopharyngeal and mandibular gland secretions of honeybees. 10-HDA has longevity-promoting effects in C. elegans at a concentration of 25 μM. It down-regulates matrix metalloproteinases (MMPs) in rheumatoid arthritis synovial fibroblasts at a concentration of 1.25 nM and inhibits VEGF-induced angiogenesis in HUVECs at 500 μM. 10-HDA also facilitates differentiation of neurons from neural stem/progenitor cells and promotes collagen production by skin fibroblasts at concentrations of 100 μM and 1.5 mM, respectively. |
| Synonyms | 10-HDEC 10-hydroxy-2-decenoic acid 10-hydroxy-2-decenoic acid, (E)-isomer 10-hydroxy-2-decenoic acid, monopotassium salt 10-hydroxy-2-decenoic acid, monosodium salt 10-hydroxy-2-decenoic acid, sodium salt Hydroxydecine |
| Reference | 1. N. Noda et al. “Isolation and characterization of some hydroxy fatty and phosphoric acid esters of 10-hydroxy-2-decenoic acid from the royal jelly ofhoneybees (Apis mellifera)” Lipids, Vol. 40(8) pp. 833-838, 20052. N. Hattori et al. “Royal jelly and its unique fatty acid, 10-hydroxy-trans-2-decenoic acid, promote neurogenesis by neural stem/progenitor cells in vitro”Biomedical Research, Vol. 28(5) pp. 261-266, 20073. S. Koya-Miyata et al. “Identification of a Collagen Prodcution-Promoting Factor from an Extract of Royal Jelly and Its possible Mechanism” BiosciBiothechnol Biochem, Vol. 68, 767-773, 20044. H. Izuta et al. “10-Hydroxy-2-decenoic Acid, a Major Fatty Acid from Royal Jelly, Inhibits VEGF-induced Angiogenesis in Human Umbilical VeinEndothelial Cells” eCAM, Vol. 6(4) pp. 489-494, 20095. K. Yatsunami and T. Echigo “Antibacterial Action of Royal Jelly” Bull. Fac. Agr., no. 25 pp. 13-22, 1985 |
| PubChem Compound | 5312738 |
| Last Modified | Nov 11 2021 |
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